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Compound of Interest

Compound Name: NAADP-AM

CAS No.: 1115066-04-0

Cat. No.: B1144955

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed guide for utilizing the cell-permeant nicotinic acid

adenine dinucleotide phosphate-acetoxymethyl ester (NAADP-AM) to study intracellular

calcium (Ca²⁺) mobilization using flow cytometry. This document offers comprehensive

experimental protocols, data presentation guidelines, and visual representations of the

underlying signaling pathways and experimental workflows.

Introduction
Nicotinic acid adenine dinucleotide phosphate (NAADP) is a potent second messenger that

mobilizes intracellular Ca²⁺ from acidic organelles, such as lysosomes.[1] Its direct application

to cells is limited by its negative charge. NAADP-AM, a cell-permeant analog, circumvents this

issue by diffusing across the plasma membrane and subsequently being hydrolyzed by

cytosolic esterases to release active NAADP. This allows for the investigation of NAADP-

mediated signaling in a population of intact cells, making it a valuable tool for drug discovery

and cellular signaling research.
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The primary mechanism of NAADP action involves the activation of two-pore channels (TPCs)

on the membranes of endo-lysosomal vesicles, leading to the release of Ca²⁺ into the cytosol.

[2] This initial Ca²⁺ release can then be amplified by Ca²⁺-induced Ca²⁺ release (CICR) from

the endoplasmic reticulum (ER) through inositol 1,4,5-trisphosphate receptors (IP₃Rs) and

ryanodine receptors (RyRs).[2][3]

Flow cytometry offers a high-throughput method to quantify these rapid changes in intracellular

Ca²⁺ at the single-cell level. By loading cells with a Ca²⁺-sensitive fluorescent indicator, such as

Fluo-4 AM, the increase in cytosolic Ca²⁺ concentration upon stimulation with NAADP-AM can

be measured as an increase in fluorescence intensity.

Signaling Pathways of NAADP-Mediated Calcium
Release
The following diagram illustrates the key signaling events initiated by NAADP.
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Caption: NAADP-AM signaling pathway leading to intracellular calcium release.

Experimental Protocols
Protocol 1: Preparation of Cells for Flow Cytometry
This protocol describes the general procedure for preparing a single-cell suspension suitable

for flow cytometry analysis.

Cell Culture: Culture cells to a density of 70-90% confluency. For suspension cells, proceed

to step 3.
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Harvesting Adherent Cells:

Aspirate the culture medium.

Wash the cell monolayer once with pre-warmed phosphate-buffered saline (PBS).

Add an appropriate volume of a non-enzymatic cell dissociation solution (e.g., EDTA-

based) to cover the cell monolayer.

Incubate at 37°C for 5-10 minutes, or until cells detach.

Gently pipette the cell suspension up and down to ensure a single-cell suspension.

Transfer the cell suspension to a 15 mL conical tube.

Cell Counting and Viability:

Take an aliquot of the cell suspension and determine the cell concentration and viability

using a hemocytometer and trypan blue exclusion or an automated cell counter. Viability

should be >90%.

Washing:

Centrifuge the cell suspension at 300-400 x g for 5 minutes at room temperature.

Discard the supernatant and resuspend the cell pellet in 5 mL of a physiological buffer

such as Hanks' Balanced Salt Solution (HBSS) containing Ca²⁺ and Mg²⁺.

Repeat the centrifugation and resuspend the cell pellet in the physiological buffer to a final

concentration of 1 x 10⁶ cells/mL.

Protocol 2: Loading Cells with Fluo-4 AM Calcium
Indicator
This protocol details the procedure for loading cells with the fluorescent Ca²⁺ indicator Fluo-4

AM.

Reagent Preparation:
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Fluo-4 AM Stock Solution (1 mM): Dissolve 50 µg of Fluo-4 AM in 45 µL of anhydrous

DMSO. Store at -20°C, protected from light.

Pluronic F-127 Stock Solution (20% w/v): Dissolve 200 mg of Pluronic F-127 in 1 mL of

DMSO. This helps to disperse the water-insoluble Fluo-4 AM.

Loading Solution Preparation (for 1 x 10⁶ cells):

In a microcentrifuge tube, mix 2 µL of the 1 mM Fluo-4 AM stock solution with 2 µL of the

20% Pluronic F-127 stock solution.

Add this mixture to 1 mL of the cell suspension (1 x 10⁶ cells) for a final Fluo-4 AM

concentration of 2 µM. Mix gently by inverting the tube.

Incubation:

Incubate the cells in the dark for 30-60 minutes at 37°C. The optimal loading time may

vary depending on the cell type.

Washing:

After incubation, add 5 mL of warm physiological buffer to the cell suspension.

Centrifuge at 300-400 x g for 5 minutes.

Discard the supernatant and resuspend the cell pellet in 1 mL of fresh physiological buffer.

De-esterification:

Incubate the cells for an additional 30 minutes at 37°C in the dark to allow for complete

de-esterification of the Fluo-4 AM by intracellular esterases.

The cells are now ready for NAADP-AM stimulation and flow cytometry analysis.

Protocol 3: NAADP-AM Stimulation and Flow Cytometry
Analysis
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This protocol outlines the steps for stimulating Fluo-4 AM-loaded cells with NAADP-AM and

acquiring data on a flow cytometer.

Prepare NAADP-AM Working Solutions:

Prepare a stock solution of NAADP-AM in anhydrous DMSO.

On the day of the experiment, prepare serial dilutions of NAADP-AM in the physiological

buffer to achieve the desired final concentrations (e.g., 0.5 nM to 10 µM).

Flow Cytometer Setup:

Set up the flow cytometer for detecting the fluorescence of Fluo-4 (Excitation: 488 nm,

Emission: ~520 nm).

Create a plot of fluorescence intensity versus time.

Data Acquisition:

Equilibrate the tube containing the Fluo-4 AM-loaded cells to 37°C.

Begin acquiring data on the flow cytometer to establish a baseline fluorescence for

approximately 30-60 seconds.

Without stopping the acquisition, add the desired concentration of NAADP-AM to the cell

suspension and gently mix.

Continue acquiring data for a total of 5-10 minutes to record the calcium response.

For a positive control, add a calcium ionophore such as ionomycin (final concentration 1-5

µM) at the end of the run to elicit a maximal Ca²⁺ response.

For a negative control, use a vehicle control (DMSO) instead of NAADP-AM.

To confirm the specificity of the NAADP pathway, cells can be pre-incubated with an

antagonist such as Ned-19 (e.g., 10-100 µM for 30-60 minutes) before NAADP-AM
stimulation.[4]
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Experimental Workflow
The following diagram provides a visual overview of the experimental workflow for analyzing

NAADP-AM induced calcium flux by flow cytometry.
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Caption: Experimental workflow for flow cytometry analysis of NAADP-AM responses.
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Data Presentation
Quantitative data from NAADP-AM stimulation experiments should be summarized in a clear

and structured format. The following tables provide examples of how to present experimental

parameters and results.

Table 1: Experimental Parameters for NAADP-AM
Stimulation

Parameter Value Notes

Cell Type Jurkat (Human T lymphocyte) Example cell line

Calcium Indicator Fluo-4 AM Final concentration: 2 µM

Loading Time 45 minutes at 37°C

De-esterification Time 30 minutes at 37°C

NAADP-AM Concentrations 0.5, 1, 2, 10, 100 nM; 1, 10 µM
A range of concentrations

should be tested

Antagonist (optional) Ned-19
Pre-incubation: 100 µM for 60

minutes

Positive Control Ionomycin Final concentration: 2 µM

Vehicle Control DMSO
Same volume as the highest

NAADP-AM concentration

Flow Cytometer
BD FACSCanto™ II (or

equivalent)

Excitation: 488 nm, Emission:

530/30 nm filter

Table 2: Example Quantitative Data of NAADP-AM
Induced Calcium Flux
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Treatment Concentration
Peak Fluorescence
Intensity (Mean ±
SD)

% Responding
Cells (Mean ± SD)

Vehicle (DMSO) - 150 ± 20 5 ± 2

NAADP-AM 1 nM 350 ± 45 40 ± 5

NAADP-AM 10 nM 800 ± 90 75 ± 8

NAADP-AM 100 nM 1200 ± 150 90 ± 6

NAADP-AM 1 µM 1150 ± 140 88 ± 7

Ned-19 + NAADP-AM 100 µM + 100 nM 200 ± 30 10 ± 3

Ionomycin 2 µM 2500 ± 200 98 ± 1

Note: The data presented in Table 2 are hypothetical and for illustrative purposes only. Actual

results will vary depending on the cell type and experimental conditions.

Conclusion
The use of NAADP-AM in conjunction with flow cytometry provides a robust and high-

throughput method for studying NAADP-mediated calcium signaling. The protocols and

guidelines presented in these application notes offer a comprehensive framework for

researchers to design and execute experiments, analyze data, and gain valuable insights into

the role of NAADP in various cellular processes. Careful optimization of experimental

parameters for each specific cell type is crucial for obtaining reliable and reproducible results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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